Cas no 870281-84-8 ((S)-(1-(2-Fluoro-6-nitro-benzoyl)-phenyl-aminocarbonyl-propyl)-carbamic Acid tert-Butyl Ester)

• Product Name: (S)-(1-(2-Fluoro-6-nitro-benzoyl)-phenyl-aminocarbonyl-propyl)-carbamic Acid tert-Butyl Ester
• CAS No: 870281-84-8
• MF: C₂₂H₂₄FN₃O₆
• MW: 445.44086933136
• CID: 2155353
• PubChem ID: 59841075
• Update Time: 2025-04-21

(S)-(1-(2-Fluoro-6-nitro-benzoyl)-phenyl-aminocarbonyl-propyl)-carbamic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• (S)-tert-butyl (1-(2-fluoro-6-nitro-n-phenylbenzamido)-1-oxobutan-2-yl)carbamate
• tert-butyl (S)-(1-(2-fluoro-6-nitro-N-phenylbenzamido)-1-oxobutan-2-yl)carbamate
• (S)-([1-(2-fluoro-6-nitro-benzoyl)-phenyl-aMinocarbonyl]-propyl)-carbaMic acid tert-butyl ester
• (S)-tert-butyl(1-(2-fluoro-6-nitro-N-phenylbenzaMido)-1-oxobutan-2-yl)carbaMate
• tert-butyl N-[(2S)-1-[1-(2-fluoro-6-nitrophenyl)-N-phenylformamido]-1-oxobutan-2-yl]carbamate
• tert-butyl N-[(2S)-1-(N-(2-fluoro-6-nitrobenzoyl)anilino)-1-oxobutan-2-yl]carbamate
• 870281-84-8
• SCHEMBL10163616
• C22H24FN3O6
• 944-242-3
• (S)-(1-(2-Fluoro-6-nitro-benzoyl)-phenyl-aminocarbonyl-propyl)-carbamic Acid tert-Butyl Ester

• MDL： MFCD28987721
• Inchi： 1S/C22H24FN3O6/c1-5-16(24-21(29)32-22(2,3)4)19(27)25(14-10-7-6-8-11-14)20(28)18-15(23)12-9-13-17(18)26(30)31/h6-13,16H,5H2,1-4H3,(H,24,29)/t16-/m0/s1
• InChI Key： MVGXHIWNOAUFLP-INIZCTEOSA-N
• SMILES： FC1=CC=CC(=C1C(N(C1C=CC=CC=1)C([C@H](CC)NC(=O)OC(C)(C)C)=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 445.16491366g/mol
• Monoisotopic Mass: 445.16491366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 122Ų

(S)-(1-(2-Fluoro-6-nitro-benzoyl)-phenyl-aminocarbonyl-propyl)-carbamic Acid tert-Butyl Ester Security Information

• Storage Condition：(BD629211)